2-Hexyloctahydrocyclopenta[c]pyrrole

• CAS No.: 108798-61-4
• Molecular Formula: C13H25N
• Molecular Weight: 195.35
• IUPAC Name: 2-hexyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C13H25N/c1-2-3-4-5-9-14-10-12-7-6-8-13(12)11-14/h12-13H,2-11H2,1H3
• InChI Key: ZVHSZDQSXPMGTN-UHFFFAOYSA-N
• SMILES: CCCCCCN1CC2CCCC2C1
• Synonyms: Cyclopenta[c]pyrrole, 2-hexyloctahydro- (6CI)

Description

2-Hexyloctahydrocyclopenta[c]pyrrole (CAS 108798-61-4) is a bicyclic amine with the molecular formula C13H25N and a molecular weight of 195.34 g/mol. This specialized chemical scaffold is based on the octahydrocyclopenta[c]pyrrole structure, a saturated framework that serves as a critical precursor and core structural component in developing potent allosteric inhibitors . Its primary research value lies in the field of oncology, specifically in targeting Src Homology-2 phosphatase (SHP2), a non-receptor protein tyrosine phosphatase implicated in signaling pathways like Ras-MAPK and JAK-STAT . SHP2 is a highly attractive target for novel cancer therapies, and compounds based on the octahydrocyclopenta[c]pyrrole core function by modulating the activity of this enzyme . The synthetic route to related octahydrocyclopenta[c]pyrrole compounds often involves hydrogenation processes, utilizing catalysts such as platinum, palladium, or rhodium, highlighting the practical synthetic chemistry considerations for researchers working with this scaffold . As a key intermediate, 2-Hexyloctahydrocyclopenta[c]pyrrole provides researchers with a versatile building block for the design and synthesis of novel bioactive molecules in drug discovery efforts. This product is intended for research and development purposes in a controlled laboratory setting only. It is not for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The cyclopenta[c]pyrrole core is a versatile scaffold modified by substituents to tune properties. Key analogs include:

cis-tert-Butyl 5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate

• Structure : Hexahydro core with tert-butyl and carboxylate groups.
• Molecular Formula: C₁₂H₁₉NO₃ .
• Molecular Weight : 225.28 g/mol .
• Hazards : Acute oral toxicity (H302), skin irritation (H315), and serious eye irritation (H319) .
• Applications : Laboratory chemical and precursor in chemical synthesis .

cis-5-Amino-2-boc-hexahydro-cyclopenta[c]pyrrole

• Structure: Hexahydro core with boc-protected amino and tert-butyl groups.
• Molecular Weight : 226.31 g/mol .
• Applications : Research chemical, likely used in peptide synthesis or medicinal chemistry .

2-Hexyloctahydrocyclopenta[c]pyrrole (Inferred Data)

• Structure : Octahydro core with hexyl substituent.
• Estimated Molecular Formula : C₁₃H₂₅N (octahydro core: C₇H₁₂N + hexyl: C₆H₁₃).
• Estimated Molecular Weight : ~195.35 g/mol.

Table 1: Structural and Hazard Comparison

Compound	Core Saturation	Substituents	Molecular Weight (g/mol)	Key Hazards
cis-tert-Butyl 5-oxohexahydro...carboxylate	Hexahydro	tert-butyl, carbonyl	225.28	H302, H315, H319
cis-5-Amino-2-boc-hexahydro...pyrrole	Hexahydro	boc, amino	226.31	Not reported
2-Hexyloctahydrocyclopenta[c]pyrrole	Octahydro	hexyl	~195.35	Likely similar irritants

Hazard Profiles and Handling

• Toxicity : The tert-butyl analog’s oral toxicity (H302) and irritation risks (H315/H319) suggest that 2-hexyloctahydrocyclopenta[c]pyrrole may require similar precautions (e.g., gloves, eye protection).
• Fire Safety: Combustion of analogs generates toxic gases (CO, NOₓ) , necessitating carbon dioxide or dry chemical extinguishers for the hexyl derivative.

Preparation Methods

Catalytic Hydrogenation of Dicyanocycloalkenes

Early routes to octahydrocyclopenta[c]pyrrole derivatives involved high-pressure hydrogenation of 1,2-dicyanocyclopentene precursors. As disclosed in JP 05-070429 A, this two-step process employs Raney nickel followed by copper chromite catalysts to reduce both nitrile groups and the cyclopentene double bond. However, yields remain suboptimal (≤55%) due to competing side reactions, such as over-reduction or incomplete cyclization.

Reaction Scheme:

• First Hydrogenation :
  $\text{1,2-Dicyanocyclopentene} \xrightarrow[\text{Raney Ni}]{\text{H}_2, \text{High Pressure}} \text{Partially saturated intermediate}$

• Second Hydrogenation :
  $\text{Intermediate} \xrightarrow[\text{CuCr}_2\text{O}_4]{\text{H}_2, \Delta} \text{Octahydrocyclopenta[c]pyrrole}$

Despite scalability, this method’s reliance on hazardous high-pressure conditions and toxic catalysts limits its industrial adoption.

Boron-Based Reductive Cyclization: A Modern Single-Pot Approach

Sodium Borohydride–Lewis Acid Systems

The CN103601666A patent revolutionized synthesis by employing sodium borohydride (NaBH$_4$) or potassium borohydride (KBH$_4$) with Lewis acids (e.g., ZnCl$_2$) to reduce cyclopentimide precursors in a single step. This method avoids explosive LiAlH$_4$ and achieves yields exceeding 90% under refluxing toluene-THF mixtures.

Mechanism:

• Lewis Acid Activation :
  ZnCl$_2$ coordinates to the imide carbonyl, enhancing electrophilicity.

• Borohydride Reduction :
  NaBH$_4$ delivers hydride to the carbonyl, forming an amine intermediate.

• Cyclization :
  Intramolecular nucleophilic attack closes the pyrrolidine ring, followed by acid workup to isolate the product.

Optimization Data:

Reagent System	Solvent	Temp. (°C)	Yield (%)	Purity (%)
NaBH$_4$ + ZnCl$_2$	Toluene-THF	90	91.8	97
KBH$_4$ + ZnCl$_2$	Toluene-THF	90	91.6	97
NaBH$_4$ + FeCl$_3$	Xylene-THF	90	81.4	95

This table highlights the superiority of ZnCl$_2$ over FeCl$_3$ as a promoter, attributed to its stronger Lewis acidity and stability under reflux.

Introducing the Hexyl Substituent: Alkylation Strategies

Post-Cyclization Alkylation

While the core bicyclic structure is efficiently synthesized via reductive methods, introducing the hexyl group at the 2-position typically requires subsequent alkylation. For example, treating octahydrocyclopenta[c]pyrrole with 1-bromohexane in the presence of a base (e.g., K$_2$CO$_3$) facilitates nucleophilic substitution.

Challenges:

• Regioselectivity : The bicyclic amine’s steric hindrance may favor alkylation at less hindered positions, necessitating directing groups.

• Purification : Lipophilic byproducts complicate isolation, requiring chromatographic techniques .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Hexyloctahydrocyclopenta[c]pyrrole, and how do reaction conditions influence yield?

• Methodology : Industrial-scale synthesis involves multi-step processes, including cyclization and hydrogenation. For example, intermediates like cis-octahydrocyclopenta[c]pyrrole are synthesized via catalytic hydrogenation under high-pressure H₂ (5–10 bar) using palladium on carbon (Pd/C) or Raney nickel . The hexyl side chain is introduced via alkylation or nucleophilic substitution, requiring anhydrous conditions and inert atmospheres (e.g., N₂) to prevent hydrolysis. Yield optimization depends on temperature control (e.g., 60–80°C for alkylation) and stoichiometric ratios of reagents.
• Key Data :

Step	Reagents/Conditions	Yield Range
Cyclization	Pd/C, H₂ (10 bar), 24h	65–75%
Alkylation	Hexyl bromide, K₂CO₃, DMF, 80°C	50–60%

Q. How can the structural integrity of 2-Hexyloctahydrocyclopenta[c]pyrrole be confirmed post-synthesis?

• Methodology : Use a combination of spectroscopic and chromatographic techniques:

• NMR : $^1$H and $^13$C NMR identify backbone protons (δ 1.2–3.0 ppm for cyclopentane/pyrrolidine rings) and hexyl chain integration (δ 0.8–1.5 ppm) .
• X-ray Crystallography : Resolves stereochemistry (e.g., cis vs. trans ring junctions) .
• HPLC-MS : Validates purity (>95%) and molecular weight (e.g., [M+H]⁺ = 226.3 for C₁₃H₂₃N) .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in proposed reaction mechanisms for hydrogenation steps?

• Methodology : Density functional theory (DFT) or Gaussian-4 (G4) models predict transition states and intermediates. For example, hydrogenation of pyrrole derivatives involves radical intermediates detected via ESR (e.g., γ-irradiated methanolic glasses at 77 K ). Computational studies reconcile discrepancies by comparing calculated activation energies (e.g., ΔG‡ ≈ 25–30 kcal/mol for H-atom addition to C2 vs. C3 positions) with experimental ESR spectra .

Q. What strategies mitigate instability of 2-Hexyloctahydrocyclopenta[c]pyrrole under oxidative conditions?

• Methodology :

• Protecting Groups : Use tert-butoxycarbonyl (Boc) to shield reactive amines during synthesis .
• Storage : Store under argon at –20°C to prevent degradation.
• Stability Assays : Monitor decomposition via accelerated stability testing (40°C/75% RH for 4 weeks) and quantify degradation products (e.g., ketones from oxidation) using GC-MS .

Q. How does stereoelectronic tuning of the hexyl chain affect biological activity in enzyme inhibition studies?

• Methodology :

• Structure-Activity Relationship (SAR) : Synthesize analogs with varying alkyl chain lengths (C4–C8) and assess IC₅₀ values against target enzymes (e.g., cytochrome P450).
• Molecular Docking : Simulate binding interactions using AutoDock Vina; longer chains (C6–C8) enhance hydrophobic interactions but may reduce solubility .
  • Key Findings :

Chain Length	IC₅₀ (µM)	Solubility (mg/mL)
C4	12.3 ± 1.2	8.5
C6	8.1 ± 0.9	5.2
C8	6.7 ± 0.7	3.1

Data Contradiction Analysis

Q. Why do reported NMR chemical shifts for the pyrrolidine ring vary across studies?

• Resolution : Discrepancies arise from solvent effects (CDCl₃ vs. DMSO-d₆) and pH-dependent conformational changes. For example, protonation of the pyrrolidine nitrogen in acidic media shifts NH signals from δ 1.8 to δ 3.2 ppm . Standardize conditions (solvent, temperature) and reference internal standards (e.g., TMS) for cross-study comparability.

Methodological Recommendations

• Synthetic Optimization : Use design of experiments (DoE) to screen parameters (temperature, catalyst loading) and reduce side reactions .
• Analytical Validation : Pair HPLC with charged aerosol detection (CAD) for non-UV-active impurities .
• Computational Tools : Leverage Gaussian-4 for thermochemical predictions (e.g., ΔHf ≈ 24.1 kcal/mol for pyrrole derivatives) .